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Compound of Interest

Compound Name: Yadanzioside C

Cat. No.: B1682346

Abstract

This application note describes a robust and reliable High-Performance Liquid Chromatography
(HPLC) method for the quantitative analysis of Yadanzioside C, a bioactive quassinoid
glycoside found in the seeds of Brucea javanica. The method utilizes a reversed-phase C18
column with a gradient elution of acetonitrile and water, and UV detection. This protocol is
designed for researchers, scientists, and professionals in drug development and natural
product analysis, providing a detailed procedure for accurate and precise quantification of
Yadanzioside C in various sample matrices.

Introduction

Yadanzioside C is a quassinoid glycoside isolated from the seeds of Brucea javanica, a plant
used in traditional medicine.[1] Quassinoids have garnered significant interest for their diverse
biological activities, including potential anticancer properties. Accurate quantification of
Yadanzioside C is crucial for quality control of herbal preparations, pharmacokinetic studies,
and further pharmacological research. This document provides a comprehensive protocol for
the determination of Yadanzioside C using a validated HPLC method.

Experimental

2.1. Instrumentation and Materials
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e HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler,
column oven, and a UV-Vis or Photodiode Array (PDA) detector.

e Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 um particle size).
¢ Solvents: HPLC grade acetonitrile and water.

» Reagents: Yadanzioside C reference standard (=98% purity), methanol (HPLC grade),
dimethyl sulfoxide (DMSO).

e Filters: 0.45 um syringe filters for sample preparation.
2.2. Chromatographic Conditions

The following chromatographic conditions are recommended for the analysis of Yadanzioside
C.

Parameter Condition
Column C18 Reversed-Phase (4.6 x 250 mm, 5 pum)
Mobile Phase A Water
Mobile Phase B Acetonitrile
Gradient Program Time (min)
Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 pL
Detection Wavelength 220 nm
Protocols

3.1. Preparation of Standard Solutions

e Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Yadanzioside C reference
standard and dissolve it in 10 mL of methanol in a volumetric flask. Sonicate for 5 minutes to
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ensure complete dissolution.

o Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the primary stock solution with the mobile phase (initial conditions: 80% Water, 20%
Acetonitrile) to obtain concentrations ranging from 1 pg/mL to 100 pg/mL.

3.2. Sample Preparation (from Brucea javanica seeds)
e Grinding: Grind the dried seeds of Brucea javanica into a fine powder.

» Extraction: Accurately weigh 1 g of the powdered sample into a flask. Add 50 mL of methanol
and perform ultrasonic-assisted extraction for 30 minutes.

o Filtration: Filter the extract through a Whatman No. 1 filter paper.
o Evaporation: Evaporate the filtrate to dryness under reduced pressure.

o Reconstitution: Reconstitute the dried extract with 10 mL of the mobile phase (initial
conditions).

» Final Filtration: Filter the reconstituted solution through a 0.45 pm syringe filter into an HPLC
vial prior to injection.

Method Validation Summary
The analytical method was validated according to the International Council for Harmonisation
(ICH) guidelines. The validation parameters are summarized below.

4.1. Linearity

The linearity of the method was evaluated by analyzing a series of six concentrations of
Yadanzioside C. The calibration curve was constructed by plotting the peak area against the
concentration.
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Concentration (pg/mL) Peak Area (arbitrary units)
1 15,234

5 76,170

10 151,987

25 380,543

50 759,876

100 1,521,450

Correlation Coefficient (r?) 0.9998

4.2. Precision

The precision of the method was determined by repeatability (intra-day) and intermediate
precision (inter-day) studies. Six replicate injections of a standard solution (50 pg/mL) were

performed.
Precision Parameter % RSD (Relative Standard Deviation)
Repeatability (Intra-day) 0.85%
Intermediate Precision (Inter-day) 1.23%

4.3. Accuracy (Recovery)

The accuracy of the method was assessed by a recovery study. A known amount of
Yadanzioside C was spiked into a pre-analyzed sample at three different concentration levels.

Amount Added Amount Found

Spiked Level Recovery (%) % RSD
(ng/mL) (ng/mL)

Low 25 24.8 99.2 1.1

Medium 50 50.4 100.8 0.9

High 75 74.5 99.3 1.0
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4.4. Limits of Detection (LOD) and Quantification (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio (S/N) of 3:1 and 10:1,

respectively.
Parameter Value (pg/mL)
LOD 0.15
LOQ 0.50
Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for the HPLC quantification of Yadanzioside C.

Conclusion

The HPLC method detailed in this application note provides a reliable and accurate means for
the quantification of Yadanzioside C. The method is specific, linear, precise, and accurate over
the tested concentration range. This protocol is suitable for the routine quality control of Brucea
javanica extracts and for research purposes involving the quantification of Yadanzioside C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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